Cas no 4673-51-2 (Phenol, 4,4'-thiobis[2,6-bis(1,1-dimethylethyl)-)

• Product Name: Phenol, 4,4'-thiobis[2,6-bis(1,1-dimethylethyl)-
• CAS No: 4673-51-2
• MF: C₂₈H₄₂O₂S
• MW: 442.696887493134
• CID: 324121
• PubChem ID: 10961213
• Update Time: 2025-04-19

Phenol, 4,4'-thiobis[2,6-bis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,6-ditert-butyl-4-(3,5-ditert-butyl-4-hydroxyphenyl)sulfanylphenol
• 4,4''-THIODI(2,6-DI-TERT-BUTYLPHENOL)
• 4,4'-THIODI(2,6-DI-TERT-BUTYLPHENOL)
• Phenol, 4,4'-thiobis[2,6-bis(1,1-dimethylethyl)-
• 4673-51-2
• DTXSID70449886
• NS00066876
• Q65653357
• SCHEMBL3177529
• bis(4-hydroxy-3,5-di-t-butylphenyl) sulfide

• Inchi： 1S/C28H42O2S/c1-25(2,3)19-13-17(14-20(23(19)29)26(4,5)6)31-18-15-21(27(7,8)9)24(30)22(16-18)28(10,11)12/h13-16,29-30H,1-12H3
• InChI Key： DQSYGNJXYMAPMV-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=C(C=1)C(C)(C)C)O)C(C)(C)C)C1C=C(C(=C(C=1)C(C)(C)C)O)C(C)(C)C

Computed Properties

• Exact Mass: 442.29076
• Monoisotopic Mass: 442.29055175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• PSA: 40.46